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Compound of Interest

2-(tert-

Compound Name: Butoxycarbonylethylamino)propion
ic acid

CAS No.: 220493-83-4

Cat. No.: B2972716

Get Quote

Executive Summary & Compound Identification

2-(tert-Butoxycarbonylethylamino)propionic acid is the systematic nomenclature for N-Boc-

N-ethyl-alanine. Unlike standard amino acids, this compound features an N-ethyl substitution
on the backbone amine, which significantly alters its solubility profile and steric behavior during
synthesis.

¢ Solubility Status:Highly Soluble in

-Dimethylformamide (DMF).

o Primary Driver: The N-ethyl group disrupts intermolecular hydrogen bonding, rendering the
compound more lipophilic and solvent-accessible than its non-alkylated counterparts (e.g.,
Boc-Ala-OH).

« Recommended Concentration: 0.1 M — 0.5 M for Solid Phase Peptide Synthesis (SPPS)
applications.
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Physicochemical Profile

Property Detail

Common Name N-Boc-N-ethyl-L-alanine

) 2-[ (tert-butoxycarbonyl)(ethyl)amino Jpropanoic
Systematic Name

acid
CAS Number 91292-56-7
Molecular Formula
Molecular Weight 217.26 g/mol
Physical State White to off-white powder or crystalline solid

- Soluble in polar aprotic solvents (DMF, DMSO)
Solubility Class )
and chlorinated solvents (DCM).

Solubility Mechanism in DMF

The high solubility of N-Boc-N-ethyl-alanine in DMF is governed by two key mechanistic
factors:

 Disruption of Hydrogen Bonding Network: Standard Boc-amino acids (e.g., Boc-Ala-OH) can
form intermolecular hydrogen bonds via the amide proton (

). In N-Boc-N-ethyl-alanine, the nitrogen atom is fully substituted (tertiary amide/carbamate),
eliminating the

donor. This prevents the formation of insoluble aggregates and enhances interaction with the
dipole of DMF.

e Dipole-Dipole Interactions: DMF is a polar aprotic solvent (

). It effectively solvates the polar carbamate (Boc) and carboxylic acid moieties while
accommodating the hydrophobic ethyl and methyl side chains.

Solubility Data Table

Data derived from structural analogs and general N-alkyl-Boc-amino acid behaviors.
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Operational Limit

Solvent Solubility Potential Comments
(Est.)
Preferred solvent for
DMF >1.0M ] )
coupling reactions.
Useful for symmetric
DCM >05M ] )
anhydride formation.
Hydrophobic
Water <1 mg/mL protection requires
organic solvent.
Avoid for activation
Methanol >05M (risk of methyl ester

formation).

Operational Protocol: Preparation & Handling
Workflow: Dissolution and Activation

The following protocol ensures complete dissolution and minimizes moisture introduction,

which is critical for subsequent coupling efficiency.
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Figure 1: Step-by-step dissolution workflow for N-Boc-N-ethyl-alanine in DMF ensuring
anhydrous integrity.

Detailed Methodology

¢ Solvent Quality Check: Ensure the DMF is "peptide grade" (amine-free). Free amines
(dimethylamine) in degraded DMF can prematurely remove Fmoc groups (if using orthogonal
protection) or react with activated esters.
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o Validation: Test DMF with bromophenol blue (should not turn blue) or use fresh anhydrous
stock.

» Dissolution (0.2 M Standard Stock):

Calculate mass for 0.2 M concentration (e.g., 43.4 mg per 1 mL DMF).

[¢]

[e]

Add the solid N-Boc-N-ethyl-alanine to the vial first.

o

Add the required volume of anhydrous DMF.

[¢]

Vortex for 30 seconds. The solution should be clear and colorless.

[¢]

Note: Due to the N-ethyl group, dissolution is typically faster than non-alkylated analogs.

» Activation Considerations: N-alkyl amino acids are sterically hindered. Standard activation
(e.g., HBTU/DIEA) may be insufficient.

o Recommendation: Use HATU/HOALt or PyAOP for coupling. The high solubility in DMF
allows for higher concentration (0.5 M) reactions to drive kinetics.

Critical Application Notes
Steric Hindrance & Coupling

While solubility is high, the reactivity of the amine (during the next step after deprotection) and
the carboxylic acid (during this coupling) is impacted by the ethyl group.

e Coupling to Resin: When coupling N-Boc-N-ethyl-alanine to a resin-bound amine, use a
double coupling cycle (2 x 1 hour).

e Coupling onto N-ethyl: Once this residue is installed and deprotected, coupling the next
amino acid onto the secondary N-ethyl amine is extremely difficult.

o Solution: Use highly reactive acyl halides or HATU at elevated temperatures (50°C),
utilizing the high boiling point of DMF.

Stability in Solution
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o Shelf Life: Solutions in anhydrous DMF are stable for 24-48 hours at room temperature.

o Degradation: Avoid prolonged storage (>1 week) in DMF without freezing (-20°C), as slow
hydrolysis of the Boc group or esterification with solvent impurities can occur.
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¢ To cite this document: BenchChem. [Technical Guide: Solubility & Handling of N-Boc-N-
ethyl-alanine in DMF]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2972716/docs#technical-guide-solubility-handling-of-
n-boc-n-ethyl-alanine-in-dmf

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2972716/docs#technical-guide-solubility-handling-of-n-boc-n-ethyl-alanine-in-dmf
https://www.benchchem.com/product/b2972716/docs#technical-guide-solubility-handling-of-n-boc-n-ethyl-alanine-in-dmf
https://www.benchchem.com/product/b2972716/docs#technical-guide-solubility-handling-of-n-boc-n-ethyl-alanine-in-dmf
https://www.benchchem.com/product/b2972716/docs#technical-guide-solubility-handling-of-n-boc-n-ethyl-alanine-in-dmf
https://www.benchchem.com/product/b2972716?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2972716?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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